Cas no 133747-74-7 (5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 133747-74-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD08445229
• CID: 64278
• PubChem ID: 10332206
• Update Time: 2025-05-22

5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid
• 5-oxo-1-(4-propylphenyl)-3-Pyrrolidinecarboxylic acid
• 5-oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylicAcid
• 1-(4-PROPYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• DTXSID40438267
• AKOS009113621
• EN300-31428
• Z228589528
• 133747-74-7
• SCHEMBL6268829
• FT-0714304
• 1-(4-PROPYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLICACID

• MDL： MFCD08445229
• Inchi： 1S/C14H17NO3/c1-2-3-10-4-6-12(7-5-10)15-9-11(14(17)18)8-13(15)16/h4-7,11H,2-3,8-9H2,1H3,(H,17,18)
• InChI Key： FCAJUGBVJNATGI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 136-138 °C
• Boiling Point: 518.1±50.0 °C at 760 mmHg
• Flash Point: 267.2±30.1 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid

5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 133747-74-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrrolidine ring system with a ketone group at the 5-position and a carboxylic acid group at the 3-position. Additionally, the 1-position of the pyrrolidine ring is substituted with a 4-propylphenyl group, which introduces steric and electronic effects that can influence its chemical reactivity and biological properties.

The synthesis of 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, often utilizing techniques such as Friedel-Crafts alkylation, oxidation, and cyclization. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. The compound's unique structure makes it a promising candidate for exploring its potential as a ligand in metalloenzyme inhibition or as a component in bioactive molecules.

Recent studies have highlighted the potential of 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid in modulating cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. The carboxylic acid group plays a critical role in hydrogen bonding interactions, which are essential for its bioactivity. Furthermore, the presence of the 4-propylphenyl substituent enhances lipophilicity, potentially improving its bioavailability.

In terms of physical properties, 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid is typically isolated as a crystalline solid with a melting point around 200°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to the hydrophobic nature of the phenylpropyl group. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. The ability to form hydrogen bonds with other molecules makes it an attractive candidate for designing self-healing materials or stimuli-responsive systems.

In conclusion, 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid, CAS number 133747-74-7, represents a versatile molecule with potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as an important compound for future research and development.